Cas no 1356630-24-4 (5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide)

• Product Name: 5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide
• CAS No: 1356630-24-4
• MF: C₁₁H₁₄Cl₂N₂O₃S
• MW: 325.211459636688
• CID: 5452149
• PubChem ID: 56806457
• Update Time: 2025-11-02

5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-[2-(oxolan-2-yl)ethyl]pyridine-3-sulfonamide
• 1356630-24-4
• Z1238686890
• EN300-16800803
• AKOS013934832
• 5,6-Dichloro-N-[2-(tetrahydro-2-furanyl)ethyl]-3-pyridinesulfonamide
• 5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide

• Inchi： 1S/C11H14Cl2N2O3S/c12-10-6-9(7-14-11(10)13)19(16,17)15-4-3-8-2-1-5-18-8/h6-8,15H,1-5H2
• InChI Key： VMJZCZOQUHNXIC-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(Cl)C=C1S(NCCC1CCCO1)(=O)=O

Computed Properties

• Exact Mass: 324.0102189g/mol
• Monoisotopic Mass: 324.0102189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.3±55.0 °C(Predicted)
• pka: 9.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide

5,6-Dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide (CAS 1356630-24-4): A Comprehensive Overview

5,6-Dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide (CAS 1356630-24-4) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyridine ring with a tetrahydrofuran (oxolane) moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both dichloro-substituted pyridine and sulfonamide functional groups makes it particularly interesting for drug discovery applications.

The compound's molecular formula is C₁₁H₁₂Cl₂N₂O_{3S, with a molecular weight of 323.19 g/mol. Its heterocyclic structure featuring both nitrogen and oxygen atoms contributes to its potential as a hydrogen bond acceptor, which is crucial for molecular interactions in biological systems. Researchers are particularly interested in how the oxolan-2-yl ethyl group might influence the compound's pharmacokinetic properties compared to simpler sulfonamide derivatives.}

In recent years, 5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide has emerged as a promising candidate for medicinal chemistry applications. The pharmaceutical industry has shown growing interest in such sulfonamide-containing compounds due to their diverse biological activities. This specific derivative combines the well-established pharmacological properties of sulfonamides with the enhanced bioavailability often associated with oxygen-containing heterocycles like tetrahydrofuran.

The synthesis of CAS 1356630-24-4 typically involves multi-step organic reactions, starting from appropriately substituted pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry focus on sustainable pharmaceutical production. Researchers are particularly interested in developing more efficient routes to this sulfonamide derivative that minimize waste and energy consumption.

From a drug discovery perspective, the 5,6-dichloro substitution pattern on the pyridine ring offers interesting possibilities for structure-activity relationship studies. This molecular feature, combined with the sulfonamide pharmacophore, makes the compound a valuable scaffold for developing new therapeutic agents. Current research explores its potential as a precursor for enzyme inhibitors or receptor modulators in various disease pathways.

The physicochemical properties of 5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide are crucial for its potential applications. Preliminary studies suggest moderate solubility in common organic solvents, with the oxolane moiety contributing to improved solubility compared to purely aromatic sulfonamides. These characteristics are particularly important for pharmaceutical formulation development, addressing one of the most common challenges in drug design today.

In the context of current pharmaceutical trends, this compound aligns with the growing interest in targeted therapies and precision medicine. The combination of structural features in CAS 1356630-24-4 offers multiple sites for chemical modification, allowing medicinal chemists to fine-tune biological activity while maintaining favorable drug-like properties. This adaptability makes it particularly valuable in the era of personalized medicine.

Quality control and analytical characterization of 5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide typically employ advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical research. The analytical data also provides crucial information about the compound's stability and potential degradation pathways, which are essential considerations for drug development.

The commercial availability of CAS 1356630-24-4 from specialty chemical suppliers has increased in recent years, reflecting growing demand from the research community. However, as with many specialty fine chemicals, supply chain considerations and intellectual property issues remain important factors for potential users. Researchers are advised to verify the compound's availability and licensing requirements before planning experiments.

Looking to the future, 5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide represents an interesting case study in structure-based drug design. Its molecular architecture offers multiple vectors for optimization, making it a versatile starting point for various therapeutic applications. As computational chemistry and AI-assisted drug discovery continue to advance, compounds like this are likely to play an increasingly important role in pharmaceutical innovation.

From a regulatory perspective, while CAS 1356630-24-4 itself is not currently classified as a controlled substance, researchers should be aware that derivatives or analogs might fall under various regulatory frameworks depending on their intended use and biological activity. This highlights the importance of thorough patent landscape analysis and regulatory due diligence when working with such specialized chemical entities.

In conclusion, 5,6-dichloro-N-2-(oxolan-2-yl)ethylpyridine-3-sulfonamide (CAS 1356630-24-4) represents a fascinating example of modern medicinal chemistry at work. Its unique combination of structural features offers multiple opportunities for drug discovery and development, while also presenting interesting synthetic challenges. As research into targeted molecular therapies continues to expand, compounds like this will undoubtedly play a significant role in shaping the future of pharmaceutical science.